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Compound of Interest

Compound Name: 8-Hydroxyodoroside A

Cat. No.: B12556949

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Hydroxyodoroside A is a naturally occurring cardiac glycoside, a class of organic
compounds known for their potent effects on the cardiovascular system. This document
provides a detailed technical guide to the chemical structure, properties, and biological aspects
of 8-Hydroxyodoroside A, intended for researchers, scientists, and professionals in the field
of drug development. The information is compiled from available scientific literature and
chemical databases.

Chemical Structure and Properties

8-Hydroxyodoroside A is classified as a steroid, characterized by a four-ring carbon skeleton.
Its specific stereochemistry and the arrangement of its hydroxyl and glycosidic linkages are
crucial for its biological activity.

Table 1: Physicochemical Properties of 8-Hydroxyodoroside A
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Property Value Source

CAS Number 176519-75-8 Chemical Supplier Catalogs
Molecular Formula C30H460s Real-Gene Labs[1]
Molecular Weight 534.7 g/mol Real-Gene Labs[1]
Appearance Powder CymitQuimica[2]

Purity 95%~99% CymitQuimica[2]

Note: More detailed physicochemical data such as melting point, solubility, and spectral data
(NMR, IR, MS) would be available in the primary literature describing its isolation and
characterization. A comprehensive search for the original publication is ongoing.

Isolation and Synthesis
Natural Source and Isolation

8-Hydroxyodoroside A is a constituent of plants from the Cerbera genus, notably Cerbera
manghas, commonly known as sea mango.[3][4][5][6][7] This plant is a member of the
Apocynaceae family and is recognized for producing a variety of cardiac glycosides.

Experimental Protocol: General Isolation of Cardiac Glycosides from Cerbera manghas

The following is a generalized protocol for the isolation of cardiac glycosides from plant
material, which would be adapted for the specific isolation of 8-Hydroxyodoroside A.

Diagram 1: General Workflow for Isolation of Cardiac Glycosides
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Caption: Generalized workflow for the isolation of cardiac glycosides.
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o Plant Material Collection and Preparation: Leaves or seeds of Cerbera manghas are
collected, air-dried, and ground into a fine powder.

o Extraction: The powdered plant material is extracted with a suitable solvent, typically
methanol or ethanol, using methods such as maceration or Soxhlet extraction to
exhaustively extract the glycosides.

o Concentration: The solvent is removed under reduced pressure to yield a crude extract.

o Fractionation: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol) to
separate compounds based on their polarity. The cardiac glycosides are typically found in
the more polar fractions.

o Chromatographic Separation: The enriched glycoside fraction is subjected to column
chromatography on silica gel or Sephadex LH-20, eluting with a gradient of solvents (e.qg.,
chloroform-methanol or ethyl acetate-methanol) to separate the individual compounds.

 Purification: Fractions containing 8-Hydroxyodoroside A, as identified by thin-layer
chromatography (TLC), are combined and further purified by preparative high-performance
liquid chromatography (HPLC) to yield the pure compound.

 Structure Elucidation: The structure of the isolated compound is then determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Biological Activity

Cardiac glycosides as a class are known to be potent inhibitors of the Na+/K+-ATPase pump in
cell membranes, which leads to an increase in intracellular calcium concentration. This
mechanism is the basis for their cardiotonic effects and is also implicated in their potential
anticancer activities.

While specific biological activity data for 8-Hydroxyodoroside A is not widely available in the
public domain, related "odoroside" compounds have been investigated for their therapeutic
potential. For instance, Odoroside A has demonstrated anticancer effects. Research into the
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biological activities of various 8-hydroxyquinoline derivatives has also shown potential for
anticancer applications.[3]

Diagram 2: General Signaling Pathway of Cardiac Glycosides

Click to download full resolution via product page

Caption: Simplified signaling pathway of cardiac glycosides.

Future Research Directions

The limited publicly available information on 8-Hydroxyodoroside A highlights the need for
further research. Key areas for future investigation include:

o Complete Structure Elucidation: Confirmation of the full stereochemical structure of 8-
Hydroxyodoroside A.

» Detailed Biological Profiling: In-depth studies to determine its specific biological targets and
mechanisms of action, including its potential as an anticancer agent.

e Pharmacokinetic and Pharmacodynamic Studies: Evaluation of its absorption, distribution,
metabolism, and excretion (ADME) properties, as well as its dose-response relationship.

¢ Synthetic Methodologies: Development of efficient synthetic routes to enable the production
of larger quantities for extensive research and potential therapeutic development.

Conclusion

8-Hydroxyodoroside A is a cardiac glycoside with a chemical profile that suggests potential
for significant biological activity. While current knowledge is limited, its classification and natural
origin point towards a promising area for further scientific exploration, particularly in the context
of drug discovery. This technical guide serves as a foundational resource for researchers and
professionals interested in advancing the understanding and application of this intriguing
natural compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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